Cas no 511-66-0 (4-Amino-3,5-dihydroxybenzoic acid)

• Product Name: 4-Amino-3,5-dihydroxybenzoic acid
• CAS No: 511-66-0
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 821155
• Update Time: 2026-04-29

4-Amino-3,5-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dihydroxybenzoic acid
• 6-METHOXY-2-NAPHTHOL
• 6-METHOXY-NAPHTHALEN-2-OL

Computed Properties

• Exact Mass: 169.03800
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Melting Point: 148-152 °C
• PSA: 103.78000
• LogP: 0.95940

4-Amino-3,5-dihydroxybenzoic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-9-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38